2-(3-Thienyl)-2-(methylsulfonamido)propionitrile

• Molecular Formula: C8H10N2O2S2
• Molecular Weight: 230.3 g/mol
• IUPAC Name: N-(1-cyano-1-thiophen-3-ylethyl)methanesulfonamide
• InChI: InChI=1S/C8H10N2O2S2/c1-8(6-9,10-14(2,11)12)7-3-4-13-5-7/h3-5,10H,1-2H3
• InChI Key: RIIHWNFGBCCCOA-UHFFFAOYSA-N
• Canonical SMILES: CC(C#N)(C1=CSC=C1)NS(=O)(=O)C

Description

2-(3-Thienyl)-2-(methylsulfonamido)propionitrile is a useful research compound. Its molecular formula is C8H10N2O2S2 and its molecular weight is 230.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 2.7 g (0.0143 mole) 2-amino-2-(3-thienyl)-propionitrile hydrochloride (the product of Example 8) in 50 ml methylene chloride, 3.6 g (5 ml [0.036 mole]) triethylamine were added, followed by 2 g (1.4 ml [0.018 mole]) methanesulfonyl chloride. The reaction mixture was stirred at room temperature for three hours. The reaction mixture was then washed with saturated sodium bicarbonate and brine, dried over sodium sulfate and stripped to give the above-identified product which was used in Example 10 without further purification.